[2,4-Bis(2-methylphenyl)cyclobutane-1,3-diyl]bis(phenylmethanone)

• CAS No.: 87894-12-0
• Molecular Formula: C32H28O2
• Molecular Weight: 444.6 g/mol
• IUPAC Name: [3-benzoyl-2,4-bis(2-methylphenyl)cyclobutyl]-phenylmethanone
• InChI: InChI=1S/C32H28O2/c1-21-13-9-11-19-25(21)27-29(31(33)23-15-5-3-6-16-23)28(26-20-12-10-14-22(26)2)30(27)32(34)24-17-7-4-8-18-24/h3-20,27-30H,1-2H3
• InChI Key: KWOQHELIICJIGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2C(C(C2C(=O)C3=CC=CC=C3)C4=CC=CC=C4C)C(=O)C5=CC=CC=C5

Description

[2,4-Bis(2-methylphenyl)cyclobutane-1,3-diyl]bis(phenylmethanone) is a complex organic compound characterized by its unique cyclobutane core structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2,4-Bis(2-methylphenyl)cyclobutane-1,3-diyl]bis(phenylmethanone) typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, the reaction might involve the use of cyclobutane derivatives and phenylmethanone compounds in the presence of catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions such as temperature, pressure, and the use of industrial-grade catalysts to ensure high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

[2,4-Bis(2-methylphenyl)cyclobutane-1,3-diyl]bis(phenylmethanone) can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at specific positions on the cyclobutane ring or the phenyl groups.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium on carbon, platinum oxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes .

Scientific Research Applications

[2,4-Bis(2-methylphenyl)cyclobutane-1,3-diyl]bis(phenylmethanone) has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of [2,4-Bis(2-methylphenyl)cyclobutane-1,3-diyl]bis(phenylmethanone) involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the observed effects. For instance, the compound may bind to enzymes or receptors, altering their activity and influencing cellular processes .

Comparison with Similar Compounds

Similar Compounds

Cyclobutane, 1,2-bis(1-methylethenyl)-, trans-: Another cyclobutane derivative with different substituents.

Cyclobutane, 1,2-bis(methylene)-: A simpler cyclobutane compound with methylene groups.

Uniqueness

The uniqueness of [2,4-Bis(2-methylphenyl)cyclobutane-1,3-diyl]bis(phenylmethanone) lies in its specific substitution pattern and the resulting chemical properties. This makes it particularly valuable for certain applications where other cyclobutane derivatives may not be suitable .